Cas no 1403821-67-9 (methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate)

• Product Name: methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate
• CAS No: 1403821-67-9
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 5295546
• Update Time: 2026-03-10

methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-7-5(2-3-11-8)6(10)4-12-7/h2-4,12H,1H3
• InChI Key： UEVFZILKVVSCSK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC2C(Br)=CNC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate

Introduction to Methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate (CAS No. 1403821-67-9)

Methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate, identified by its CAS number 1403821-67-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic molecule belongs to the pyrrolopyridine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development.

The structural framework of methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate consists of a fused pyrrole and pyridine ring system, enhanced by the presence of a bromine substituent at the 3-position and a carboxylate ester group at the 7-position. This unique configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The brominated pyrrolopyridines, including methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate, have emerged as promising candidates due to their ability to modulate various biological pathways. Specifically, studies have highlighted their role in inhibiting kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to design derivatives with enhanced binding affinity and selectivity. For instance, modifications at the bromine substituent have been shown to significantly alter the compound's interaction with target proteins, leading to more potent and tailored therapeutic agents.

The carboxylate ester group in methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate also plays a crucial role in its chemical reactivity. This functional moiety allows for further derivatization through ester hydrolysis or transesterification reactions, providing chemists with a versatile platform for generating diverse analogs. Such modifications are essential for optimizing pharmacokinetic properties and improving drug-like characteristics.

Recent advancements in computational chemistry have further accelerated the discovery of novel derivatives of methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate. Molecular docking simulations and virtual screening techniques have enabled researchers to predict the binding modes of this compound with various biological targets. These insights have guided the design of next-generation inhibitors with improved efficacy and reduced side effects.

The synthesis of methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromine atom at the 3-position is particularly critical and often achieved through halogenation reactions. These steps must be carefully optimized to ensure high yield and purity, which are essential for subsequent pharmaceutical applications.

In conclusion, methyl 3-bromo-1H-pyrrolo[2,3-c]pyridine-7-carboxylate (CAS No. 1403821-67-9) represents a fascinating compound with immense potential in drug discovery. Its unique structural features and biological activities make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a key player in pharmaceutical innovation.